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Compound of Interest

Compound Name: Ethanol, 2-anilino-, hydrochloride

CAS No.: 41210-94-0

Cat. No.: B14661080

Get Quote

Executive Summary
The purification of N-(2-hydroxyethyl)aniline hydrochloride is critical for its use as an

intermediate in dye synthesis and pharmaceutical applications. This protocol details the

Solvent/Anti-Solvent Recrystallization method, which offers the highest recovery and purity

profile for amino-alcohol salts. We address the specific challenge of "oiling out"—common with

hydroxy-functionalized amine salts—and provide a self-validating workflow.

Chemical Profile & Properties[2][3][4][5][6][7][8][9]
[10][11][12]
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Property Description

Compound Name N-(2-hydroxyethyl)aniline hydrochloride

CAS (Free Base) 122-98-5

Structure Ph-NH-CH₂-CH₂-OH[1] · HCl

Molecular Weight 173.64 g/mol (Salt)

Appearance White to off-white hygroscopic crystalline solid

Solubility (Hot) High: Ethanol, Methanol, Water

Solubility (Cold)
Moderate: Ethanol; Low: Isopropanol, Ethyl

Acetate

Insoluble Diethyl Ether, Hexanes, Toluene

Key Impurities

Unreacted Aniline, N,N-bis(2-

hydroxyethyl)aniline, Oxidation products (brown

tars)

Critical Process Parameters (CPP)
Solvent Selection Logic
The presence of both a phenyl ring (hydrophobic) and a hydroxyethyl/ammonium group

(hydrophilic/ionic) creates a "solubility conflict."

Water: Too soluble; leads to poor recovery and drying difficulties.

Ethanol (EtOH): Ideal primary solvent. Dissolves the salt effectively when hot.

Ethyl Acetate (EtOAc) / Diethyl Ether (Et₂O): Ideal anti-solvents. They precipitate the salt

while keeping non-polar impurities (like unreacted aniline) in solution.

The "Oiling Out" Risk
Warning: Amino-alcohol salts often separate as a second liquid phase (oil) rather than crystals

when cooled too quickly or if the solution is too concentrated.
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Prevention: Use anhydrous solvents. Water promotes oiling.

Remediation: If oiling occurs, reheat to redissolve, add a small amount of primary solvent

(EtOH), and cool very slowly with vigorous stirring.

Detailed Protocol: Solvent/Anti-Solvent Method
Objective: Purify crude N-(2-hydroxyethyl)aniline HCl to >98% purity.

Materials
Crude Salt: N-(2-hydroxyethyl)aniline hydrochloride.

Solvent A (Dissolution): Absolute Ethanol (Anhydrous).

Solvent B (Precipitation): Ethyl Acetate (Preferred) or Diethyl Ether.

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner

funnel.

Step-by-Step Procedure
Phase 1: Dissolution

Place 10.0 g of crude salt into a 100 mL round-bottom flask.

Add 20 mL of Absolute Ethanol.

Heat gently to reflux (approx. 78°C) with stirring.

Observation:

If fully dissolved: Proceed to filtration.[2]

If solid remains: Add Ethanol in 2 mL increments until dissolved.

Note: Do not use excess solvent; we need a near-saturated solution.

Phase 2: Hot Filtration (Removal of Insolubles)
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While keeping the solution near boiling, filter rapidly through a pre-warmed glass funnel with

a fluted filter paper (or a sintered glass frit) to remove dust or inorganic salts (e.g., NaCl if

generated in situ).

Collect the filtrate in a clean, warm Erlenmeyer flask.

Phase 3: Crystallization (The Critical Step)
Return the filtrate to the heat source and bring back to a gentle boil.

Anti-Solvent Addition: Slowly add Ethyl Acetate dropwise through the top of the condenser.

Visual Cue: Continue adding until a faint, persistent cloudiness (turbidity) appears and

does not disappear upon swirling.

Add 1-2 mL of Ethanol to just clear the turbidity (making the solution clear again).

Controlled Cooling:

Remove from heat. Place the flask on a cork ring or wood block (insulator).

Allow to cool to Room Temperature (RT) undisturbed for 1–2 hours.

Mechanism: Slow cooling promotes the growth of pure crystal lattices, excluding

impurities.

Once at RT, transfer the flask to an ice bath (0–4°C) for 30 minutes to maximize yield.

Phase 4: Isolation & Drying
Filter the cold slurry using vacuum filtration (Buchner funnel).

Wash: Rinse the filter cake with a cold (0°C) mixture of Ethanol/Ethyl Acetate (1:3 ratio). This

washes away the "mother liquor" containing impurities without dissolving the crystals.

Drying: The product is hygroscopic.[3] Dry in a vacuum desiccator over P₂O₅ or silica gel for

24 hours.

Avoid: Oven drying above 60°C, as oxidation may occur.
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Process Visualization (Workflow)
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Then Ice Bath (0°C)

If Oiling Out Occurs:
Reheat & Add Seed Crystal

Vacuum Filtration

Wash with Cold EtOH/EtOAc (1:3)

Vacuum Desiccator Drying

Pure Crystalline Product
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Caption: Workflow for the purification of N-(2-hydroxyethyl)aniline HCl via solvent/anti-solvent

recrystallization.

Quality Control & Troubleshooting
Observation Diagnosis Corrective Action

Oiling Out (Liquid separates at

bottom)

Solution too concentrated or

cooled too fast.

Reheat to dissolve.[2] Add

10% more Ethanol. Cool slowly

with vigorous stirring. Add a

seed crystal at 40°C.

Colored Product

(Brown/Yellow)

Oxidation impurities (aniline

oligomers).

Perform the dissolution step

with Activated Carbon. Stir for

5 mins, then hot filter through

Celite.

Low Yield Too much solvent used.

Concentrate the mother liquor

(filtrate) on a rotovap and

repeat crystallization (2nd

crop).

Melting Point Depression Wet or impure product.

Ensure product is fully dried in

a desiccator. Check MP; sharp

range indicates purity.

Self-Validation Check:

Melting Point: Determine the MP of the dried solid. While the free base melts at ~11°C, the

HCl salt should melt significantly higher (typically >100°C). A sharp melting range (<2°C)

confirms purity.

Solubility Check: Dissolve a small amount in water. It should yield a clear, colorless solution

(pH ~4-5). Turbidity indicates unreacted free base or non-polar impurities.

Safety Considerations
Aniline Derivatives: N-(2-hydroxyethyl)aniline is toxic by absorption and inhalation. It can

cause methemoglobinemia. Wear nitrile gloves and work in a fume hood.
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Flammability: Ethanol and Ethyl Acetate are highly flammable. Ensure no open flames are

present.

Corrosivity: The hydrochloride salt is acidic. Avoid contact with eyes and skin.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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